Cas no 1656-85-5 (1-Cyclopropylprop-2-yn-1-ol)

1-Cyclopropylprop-2-yn-1-ol structure
1-Cyclopropylprop-2-yn-1-ol structure
Product Name:1-Cyclopropylprop-2-yn-1-ol
CAS No:1656-85-5
MF:C6H8O
MW:96.127121925354
CID:226880
PubChem ID:343119
Update Time:2025-04-19

1-Cyclopropylprop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopropylprop-2-yn-1-ol
    • Cyclopropanemethanol, a-ethynyl-
    • (+-)-1-Cyclopropyl-prop-2-in-1-ol
    • (RS)-1-cyclopropyl-prop-2-yn-1-ol
    • 1-cyclopropyl-prop-2-yn-1-ol
    • 3-cyclopropyl-1-propyn-3-ol
    • AC1L7XO8
    • AK114329
    • KB-218805
    • NSC382127
    • DTXSID50321813
    • 1-cyclopropyl-2-propyn-1-ol
    • AT27135
    • NSC-382127
    • Cyclopropanemethanol, alpha-ethynyl-
    • cyclopropyl-ethynylcarbinol
    • CS-0054278
    • 1656-85-5
    • SB74858
    • AKOS014244482
    • EN300-119140
    • 1841086-69-8
    • NFQRIJRWUCDRPN-UHFFFAOYSA-N
    • DB-126888
    • Inchi: 1S/C6H8O/c1-2-6(7)5-3-4-5/h1,5-7H,3-4H2
    • InChI Key: NFQRIJRWUCDRPN-UHFFFAOYSA-N
    • SMILES: OC(C#C)C1CC1

Computed Properties

  • Exact Mass: 96.05754
  • Monoisotopic Mass: 96.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 0.39050

1-Cyclopropylprop-2-yn-1-ol Pricemore >>

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